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Compound of Interest

Compound Name: N-(3-Indolylacetyl)-L-valine-d4

Cat. No.: B15557660

Technical Guide: N-(3-Indolylacetyl)-L-valine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(3-Indolylacetyl)-L-valine-d4, a
deuterated stable isotope-labeled compound. The information herein is intended for research
and development purposes.

Supplier and Pricing Information

N-(3-Indolylacetyl)-L-valine-d4 is a specialized chemical, and its availability is limited. The
following table summarizes the supplier and pricing information identified for this compound.

. Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities

MedChemExpres
HY-W010411S >99% 1mg $420
s (MCE)
5 mg $1175
10 mg $1680

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to contact the supplier directly for the most current pricing and availability.
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Physicochemical Properties

Property Value

Chemical Formula C15H14D4aN203

Molecular Weight 278.34 g/mol

Appearance Solid

Storage Store at -20°C

Solubility Soluble in DMSO and Methanol

Applications in Research

N-(3-Indolylacetyl)-L-valine-d4 serves as a valuable internal standard in quantitative analysis,
particularly in mass spectrometry-based methods such as liquid chromatography-mass
spectrometry (LC-MS). The deuterium labeling provides a distinct mass shift, allowing for
accurate quantification of its non-deuterated counterpart, N-(3-Indolylacetyl)-L-valine, in
complex biological matrices.

The non-deuterated form, N-(3-Indolylacetyl)-L-valine, is a conjugate of the plant hormone
indole-3-acetic acid (IAA) and the amino acid L-valine.[1][2] These conjugates are involved in
the homeostatic regulation of auxin levels in plants.[1][2] In microbiology, IAA and its derivatives
can act as signaling molecules in interactions between plants and microorganisms.

Experimental Protocols

While specific experimental protocols for N-(3-Indolylacetyl)-L-valine-d4 are not widely
published, it is primarily used as an internal standard in analytical methods. Below is a
generalized protocol for the quantification of endogenous N-(3-Indolylacetyl)-L-valine in plant
tissue using LC-MS, incorporating the deuterated standard.

Objective: To quantify the concentration of N-(3-Indolylacetyl)-L-valine in plant tissue.
Materials:

e Plant tissue sample
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e N-(3-Indolylacetyl)-L-valine-d4 (as internal standard)

o Extraction solvent (e.g., 80% methanol)

e Liquid chromatography-mass spectrometry (LC-MS) system
Methodology:

e Sample Preparation:

o Homogenize a known weight of the plant tissue in a pre-chilled mortar and pestle with
liquid nitrogen.

o Add a known amount of N-(3-Indolylacetyl)-L-valine-d4 internal standard to the
homogenized tissue.

o Extract the analytes by adding the extraction solvent, vortexing, and incubating at 4°C.
o Centrifuge the sample to pellet the solid debris.
o Collect the supernatant and evaporate to dryness under a stream of nitrogen.
o Reconstitute the dried extract in a suitable solvent for LC-MS analysis.
e LC-MS Analysis:
o Inject the reconstituted sample into the LC-MS system.

o Separate the analytes using a suitable C18 column with a gradient of mobile phases (e.g.,
water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

o Detect the parent and fragment ions for both N-(3-Indolylacetyl)-L-valine and N-(3-
Indolylacetyl)-L-valine-d4 using multiple reaction monitoring (MRM) mode.

o Data Analysis:

o Calculate the peak area ratio of the endogenous analyte to the deuterated internal
standard.
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o Quantify the concentration of N-(3-Indolylacetyl)-L-valine in the original sample by
comparing the peak area ratio to a standard curve generated with known concentrations of

the non-deuterated compound.
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Signaling and Metabolic Pathways

N-(3-Indolylacetyl)-L-valine is part of the broader auxin metabolism and signaling pathways in
plants. The core molecule, indole-3-acetic acid (IAA), is a key phytohormone regulating plant
growth and development. Its conjugation with amino acids like L-valine is a mechanism to
control its active levels.

The catabolism of L-valine itself is a fundamental metabolic process. It begins with a
transamination step to form a-ketoisovalerate. This is followed by oxidative decarboxylation,
leading to the formation of isobutyryl-CoA. Subsequent reactions convert isobutyryl-CoA into
propionyl-CoA, which can then enter the citric acid cycle as succinyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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